N-cyclohexyl-2-[2-(4-isopropoxybenzylidene)hydrazino]-2-oxoacetamide

• IUPAC Name: N-cyclohexyl-N'-[(E)-(4-propan-2-yloxyphenyl)methylideneamino]oxamide
• InChI: InChI=1S/C18H25N3O3/c1-13(2)24-16-10-8-14(9-11-16)12-19-21-18(23)17(22)20-15-6-4-3-5-7-15/h8-13,15H,3-7H2,1-2H3,(H,20,22)(H,21,23)/b19-12+
• InChI Key: BQGNZBQKBCKEJC-XDHOZWIPSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C=NNC(=O)C(=O)NC2CCCCC2
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C=N/NC(=O)C(=O)NC2CCCCC2
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol

Description

N-cyclohexyl-2-[2-(4-isopropoxybenzylidene)hydrazino]-2-oxoacetamide, also known as CHIR99021, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a selective inhibitor of glycogen synthase kinase 3 (GSK-3) and has been shown to have a wide range of biological effects.

Mechanism of Action

N-cyclohexyl-2-[2-(4-isopropoxybenzylidene)hydrazino]-2-oxoacetamide acts as a selective inhibitor of GSK-3, which is a key enzyme involved in various cellular processes, including glycogen metabolism, cell proliferation, and differentiation. By inhibiting GSK-3, this compound can modulate various signaling pathways, leading to a wide range of biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the promotion of stem cell self-renewal and differentiation, the inhibition of tumor cell growth, and the modulation of neuronal development and function. This compound has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-2-[2-(4-isopropoxybenzylidene)hydrazino]-2-oxoacetamide is its selectivity for GSK-3, which allows for the specific modulation of various signaling pathways. However, this compound can be expensive and difficult to synthesize, which may limit its use in certain research settings.

Future Directions

There are several future directions for research involving N-cyclohexyl-2-[2-(4-isopropoxybenzylidene)hydrazino]-2-oxoacetamide, including the development of more efficient synthesis methods, the investigation of its potential applications in regenerative medicine, and the exploration of its effects on various signaling pathways and cellular processes. Additionally, the use of this compound in combination with other compounds may lead to the development of more effective treatments for various diseases.

Scientific Research Applications

N-cyclohexyl-2-[2-(4-isopropoxybenzylidene)hydrazino]-2-oxoacetamide has been extensively studied for its potential applications in various fields of scientific research, including stem cell biology, cancer research, and neurobiology. This compound has been shown to promote the self-renewal and differentiation of embryonic stem cells, making it a valuable tool for researchers in this field.